Cas no 2171441-98-6 ((2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid)

• Product Name: (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid
• CAS No: 2171441-98-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6089605
• PubChem ID: 156026335
• Update Time: 2025-06-12

(2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid
• 5-(Benzyloxy)-L-Leucine
• L-Leucine, (phenylmethoxy)-
• F81191
• EN300-1297611
• 2171441-98-6

• Inchi： 1S/C13H19NO3/c1-10(2)8-12(13(15)16)14-17-9-11-6-4-3-5-7-11/h3-7,10,12,14H,8-9H2,1-2H3,(H,15,16)/t12-/m0/s1
• InChI Key： ZMPHUKGWQPAWBD-LBPRGKRZSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 378.8±37.0 °C(Predicted)
• pka: 2.46±0.21(Predicted)

Additional information on (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid

Recent Advances in the Study of (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid (CAS: 2171441-98-6)

The compound (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid (CAS: 2171441-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is of particular interest due to its potential applications in drug development, especially in the design of enzyme inhibitors and peptidomimetics. Recent studies have explored its synthesis, structural properties, and biological activities, shedding light on its utility as a building block for novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid, highlighting its scalability and high enantiomeric purity. The researchers employed asymmetric catalysis and protective group strategies to achieve a yield of over 85%, making it a viable candidate for large-scale production. The study also emphasized the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In another groundbreaking study, researchers investigated the role of (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid as a key intermediate in the synthesis of protease inhibitors. The compound's unique structural features, including the benzyloxy and methyl groups, were found to enhance binding affinity to target enzymes, such as HIV-1 protease and SARS-CoV-2 main protease. These findings were published in Bioorganic & Medicinal Chemistry Letters and have sparked further interest in its application for antiviral drug development.

Furthermore, a 2024 preclinical study evaluated the pharmacokinetic and pharmacodynamic properties of derivatives of (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid. The results indicated favorable oral bioavailability and low toxicity, positioning it as a promising scaffold for next-generation therapeutics. The study also identified potential metabolic pathways, providing insights for future structural modifications to improve drug-like properties.

In conclusion, (2S)-2-amino-5-(benzyloxy)-4-methylpentanoic acid (CAS: 2171441-98-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its synthetic accessibility, structural uniqueness, and biological relevance make it a focal point for ongoing and future studies. Continued exploration of its applications, particularly in enzyme inhibition and drug design, is expected to yield significant advancements in the field.